Cas no 883531-73-5 (4-(3,4-dimethylphenoxy)piperidine)

• Product Name: 4-(3,4-dimethylphenoxy)piperidine
• CAS No: 883531-73-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1922127
• PubChem ID: 20735335
• Update Time: 2025-06-08

4-(3,4-dimethylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenoxy)piperidine
• AC1Q2DZ0
• SureCN3130589
• MolPort-004-327-474
• AKOS000168161
• MCULE-9544601026
• EN300-58185
• 883531-73-5
• G55782
• SCHEMBL3130589
• AB00999782-01
• DTXSID30609540

• Inchi： 1S/C13H19NO/c1-10-3-4-13(9-11(10)2)15-12-5-7-14-8-6-12/h3-4,9,12,14H,5-8H2,1-2H3
• InChI Key： LHFODAAPLVSGBY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C)C=1)C1CCNCC1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3,4-dimethylphenoxy)piperidine

Introduction to 4-(3,4-dimethylphenoxy)piperidine (CAS No. 883531-73-5)

4-(3,4-dimethylphenoxy)piperidine, identified by its Chemical Abstracts Service (CAS) number 883531-73-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperidine derivative features a phenoxymethyl group attached to a piperidine ring, with the phenyl ring substituted at the 3 and 4 positions with methyl groups. Such structural motifs are frequently explored in medicinal chemistry due to their potential for modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and other pharmacological applications.

The molecular structure of 4-(3,4-dimethylphenoxy)piperidine contributes to its unique chemical properties, including solubility, lipophilicity, and metabolic stability. These characteristics are critical factors when evaluating its suitability for further development into a drug candidate. The presence of the phenoxymethyl moiety enhances its interaction with biological targets, while the dimethyl substitution on the phenyl ring influences its electronic properties and binding affinity.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to enhance drug-like properties such as solubility and metabolic stability. 4-(3,4-dimethylphenoxy)piperidine is no exception and has been studied for its potential applications in various therapeutic areas. One notable area of research involves its use as a scaffold for developing novel psychoactive drugs. The compound’s structural similarity to known CNS-active agents suggests that it may exhibit similar or even improved pharmacological effects.

Recent studies have highlighted the importance of optimizing the substitution patterns on the phenyl ring in piperidine derivatives to achieve desired pharmacological outcomes. The dimethyl substitution at the 3 and 4 positions in 4-(3,4-dimethylphenoxy)piperidine appears to enhance its binding affinity to certain biological targets, making it a promising candidate for further investigation. Additionally, computational modeling studies have suggested that this compound may exhibit favorable pharmacokinetic properties, including good oral bioavailability and reduced clearance rates.

The synthesis of 4-(3,4-dimethylphenoxy)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between appropriately substituted phenols and piperidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical research.

One of the most exciting aspects of 4-(3,4-dimethylphenoxy)piperidine is its potential as a lead compound for drug development. Researchers have explored various derivatives of this molecule to enhance its pharmacological activity and reduce potential side effects. For instance, modifications such as introducing additional functional groups or altering the substitution pattern on the phenyl ring have yielded compounds with improved efficacy and selectivity.

In addition to its applications in CNS drug development, 4-(3,4-dimethylphenoxy)piperidine has shown promise in other therapeutic areas. Studies have indicated that it may have utility in treating neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The compound’s ability to interact with specific neurotransmitter receptors suggests that it could modulate neuronal activity and potentially alleviate symptoms associated with these conditions.

The safety profile of 4-(3,4-dimethylphenoxy)piperidine is another critical aspect that has been extensively studied. Preclinical toxicity assays have been conducted to evaluate its potential side effects and determine safe dosage ranges. These studies have provided valuable insights into the compound’s safety profile and have helped guide further development efforts.

As research continues to uncover new applications for 4-(3,4-dimethylphenoxy)piperidine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. Such partnerships facilitate the translation of laboratory findings into clinical trials and ultimately into viable therapeutics for patients worldwide. The compound’s unique structure and promising pharmacological properties make it a valuable asset in the ongoing quest to develop novel treatments for various diseases.

The future of 4-(3,4-dimethylphenoxy)piperidine looks bright as researchers continue to explore its potential applications. With advancements in synthetic chemistry, computational modeling, and preclinical testing, this compound is poised to make significant contributions to drug development across multiple therapeutic areas. Its structural features and favorable pharmacological properties position it as a promising candidate for further investigation.